Cas no 55805-05-5 (4-(1,1-Difluoroethyl)benzonitrile)

• Product Name: 4-(1,1-Difluoroethyl)benzonitrile
• CAS No: 55805-05-5
• MF: C₉H₇F₂N
• MW: 167.155389070511
• MDL: MFCD17015609
• CID: 2950758
• PubChem ID: 67181521
• Update Time: 2025-06-11

4-(1,1-Difluoroethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-二氟乙基)-苯甲腈
• 4-(1,1-difluoroethyl)benzonitrile
• 4-(1,1-difluoroethyl)-benzonitrile
• p-CH3CF2C6H4CN
• AMY6002
• BBL101979
• STL555776
• F53152
• Z2130657910
• DTXSID001300097
• AKOS016015991
• MFCD17015609
• CS-0069384
• 55805-05-5
• SCHEMBL1840392
• EN300-214451
• Z1255385883
• TS-02247
• 4-(1,1-Difluoroethyl)benzonitrile

• MDL： MFCD17015609
• Inchi： 1S/C9H7F2N/c1-9(10,11)8-4-2-7(6-12)3-5-8/h2-5H,1H3
• InChI Key： UNMRXWBCQGIBQE-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 167.05465555g/mol
• Monoisotopic Mass: 167.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Additional information on 4-(1,1-Difluoroethyl)benzonitrile

Research Briefing on 4-(1,1-Difluoroethyl)benzonitrile (CAS: 55805-05-5) in Chemical Biology and Pharmaceutical Applications

4-(1,1-Difluoroethyl)benzonitrile (CAS: 55805-05-5) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and pharmaceutical relevance. The compound's unique structural features, including the difluoroethyl group and benzonitrile moiety, make it a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the role of 4-(1,1-Difluoroethyl)benzonitrile as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized this compound in the development of kinase inhibitors, where the difluoroethyl group enhances binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(1,1-Difluoroethyl)benzonitrile exhibited potent inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential in oncology drug development.

In addition to its applications in kinase inhibitor design, 4-(1,1-Difluoroethyl)benzonitrile has also been explored as a precursor for the synthesis of fluorinated analogs of known drugs. The introduction of fluorine atoms into drug molecules often improves their pharmacokinetic properties, such as membrane permeability and metabolic stability. A recent patent application (WO2023056123) describes the use of this compound in the preparation of fluorinated analogs of anti-inflammatory agents, showing enhanced efficacy and reduced side effects in preclinical models.

The synthetic routes to 4-(1,1-Difluoroethyl)benzonitrile have also been optimized in recent years. A 2022 publication in Organic Process Research & Development reported a scalable and cost-effective method for its production, employing palladium-catalyzed cross-coupling reactions. This advancement is particularly significant for industrial applications, as it addresses previous challenges related to yield and purity. Furthermore, the compound's stability under various conditions has been thoroughly characterized, making it a reliable reagent for diverse chemical transformations.

From a safety and toxicological perspective, recent assessments of 4-(1,1-Difluoroethyl)benzonitrile have provided valuable data for its handling and use in research settings. While the compound exhibits moderate acute toxicity (LD50 > 500 mg/kg in rodents), proper safety measures should be implemented when working with this chemical, particularly due to the potential for skin and eye irritation. These findings have been documented in recent Safety Data Sheets (SDS) updates from major chemical suppliers.

Looking forward, the versatility of 4-(1,1-Difluoroethyl)benzonitrile continues to inspire new research directions. Current investigations are exploring its use in the development of positron emission tomography (PET) tracers, where the fluorine atoms could serve as radiolabels for imaging applications. Additionally, computational studies are being conducted to predict novel biological targets for derivatives of this compound, potentially expanding its therapeutic applications beyond current knowledge.

In conclusion, 4-(1,1-Difluoroethyl)benzonitrile (CAS: 55805-05-5) represents a valuable chemical entity with diverse applications in drug discovery and development. The recent advancements in its synthesis, biological evaluation, and pharmaceutical applications demonstrate its growing importance in the field of chemical biology. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly significant role in the development of next-generation therapeutics.